4-Cyclobutylpyrrolidin-2-one
Overview
Description
4-Cyclobutylpyrrolidin-2-one is a chemical compound with the CAS Number: 271579-94-3 . It has a molecular weight of 139.2 and its IUPAC name is 4-cyclobutyl-2-pyrrolidinone . It is typically stored at 4°C and is usually in powder form .
Molecular Structure Analysis
The InChI code for 4-Cyclobutylpyrrolidin-2-one is 1S/C8H13NO/c10-8-4-7(5-9-8)6-2-1-3-6/h6-7H,1-5H2,(H,9,10) . This indicates the presence of a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles widely used by medicinal chemists .Scientific Research Applications
I have conducted a search for the scientific research applications of “4-Cyclobutylpyrrolidin-2-one”, but specific applications for this compound are not readily available in the search results. However, it is known that pyrrolidin-2-one derivatives have diverse and prominent biological, agrochemical, and synthetic applications . Would you like me to look for general applications of pyrrolidin-2-one derivatives instead?
Safety and Hazards
Future Directions
The pyrrolidine ring, a feature of 4-Cyclobutylpyrrolidin-2-one, is a versatile scaffold for novel biologically active compounds . Future research may focus on exploring the pharmacophore space due to sp3-hybridization, investigating the influence of steric factors on biological activity, and designing new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
It’s known that pyrrolidin-2-one derivatives, which include 4-cyclobutylpyrrolidin-2-one, have aroused great interest in medicinal chemistry since the discovery of piracetam . The structural modification of substituents in the 2-pyrrolidone ring remains an active research field .
Mode of Action
It’s known that pyrrolidin-2-one derivatives have been used in the synthesis of various alkaloids and unusual β-amino acids such as statin and its derivatives . The presence of a pyrrol-2-one fragment in drugs and natural compounds has gained significant attention in the development of novel methods of their synthesis .
Biochemical Pathways
It’s known that the five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been reported to have bioactive molecules with target selectivity .
Pharmacokinetics
It’s known that the enantioseparation of 4c-substituted pyrrolidin-2-one derivatives has been studied , which could have implications for the compound’s bioavailability and pharmacokinetics.
Result of Action
It’s known that pyrrolidin-2-one derivatives have diverse biological activities .
Action Environment
It’s known that the nature of the analyzed compounds plays an important role in chiral discrimination .
properties
IUPAC Name |
4-cyclobutylpyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c10-8-4-7(5-9-8)6-2-1-3-6/h6-7H,1-5H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVRJEQBETQXNIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2CC(=O)NC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00629396 |
Source
|
| Record name | 4-Cyclobutylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00629396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclobutylpyrrolidin-2-one | |
CAS RN |
271579-94-3 |
Source
|
| Record name | 4-Cyclobutylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00629396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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